![molecular formula C11H13FN2O3 B6635668 3-[(6-Fluoropyridine-3-carbonyl)-methylamino]-2-methylpropanoic acid](/img/structure/B6635668.png)
3-[(6-Fluoropyridine-3-carbonyl)-methylamino]-2-methylpropanoic acid
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Overview
Description
3-[(6-Fluoropyridine-3-carbonyl)-methylamino]-2-methylpropanoic acid, also known as FMME, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a derivative of the amino acid leucine and has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
3-[(6-Fluoropyridine-3-carbonyl)-methylamino]-2-methylpropanoic acid works by activating the mTORC1 signaling pathway, which is responsible for regulating protein synthesis. It does this by increasing the phosphorylation of S6K1 and 4E-BP1, two proteins that are involved in the initiation of protein synthesis. This activation of the mTORC1 pathway leads to an increase in protein synthesis and can have a variety of biochemical and physiological effects.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects. It can increase protein synthesis in muscle cells, which can lead to increased muscle mass and strength. It has also been shown to have potential neuroprotective effects and may be useful in the treatment of neurodegenerative diseases. Additionally, this compound has been shown to have potential anti-cancer effects and may be useful in the development of cancer therapies.
Advantages and Limitations for Lab Experiments
3-[(6-Fluoropyridine-3-carbonyl)-methylamino]-2-methylpropanoic acid has several advantages for use in lab experiments. It is a highly specific activator of the mTORC1 pathway and can be used to study the effects of leucine on protein synthesis without the confounding effects of other amino acids. Additionally, this compound is stable and can be stored for long periods of time without degradation. However, one limitation of this compound is its high cost, which may limit its use in some experiments.
Future Directions
There are several future directions for research on 3-[(6-Fluoropyridine-3-carbonyl)-methylamino]-2-methylpropanoic acid. One area of research is the development of more cost-effective synthesis methods for this compound. Additionally, further studies are needed to investigate the potential neuroprotective and anti-cancer effects of this compound. Finally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in the development of novel therapies for a variety of diseases.
In conclusion, this compound is a promising compound that has potential applications in scientific research. Its specific activation of the mTORC1 pathway and its ability to increase protein synthesis make it a valuable tool for studying the regulation of protein synthesis and the effects of leucine on this process. While there are limitations to its use, such as its high cost, future research may lead to the development of more cost-effective synthesis methods and the discovery of new applications for this compound.
Synthesis Methods
3-[(6-Fluoropyridine-3-carbonyl)-methylamino]-2-methylpropanoic acid can be synthesized using a multi-step process that involves the reaction of 6-fluoropyridine-3-carboxylic acid with N-methyl-N-[(tert-butoxycarbonyl)amino]acetaldehyde, followed by reduction and deprotection steps. This synthesis method has been optimized and can yield high purity this compound.
Scientific Research Applications
3-[(6-Fluoropyridine-3-carbonyl)-methylamino]-2-methylpropanoic acid has been shown to have potential applications in scientific research, particularly in the field of protein synthesis. It has been used as a tool to study the regulation of protein synthesis and the role of leucine in this process. This compound has also been used to investigate the effects of leucine on muscle protein synthesis and its potential use as a nutritional supplement for athletes.
properties
IUPAC Name |
3-[(6-fluoropyridine-3-carbonyl)-methylamino]-2-methylpropanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13FN2O3/c1-7(11(16)17)6-14(2)10(15)8-3-4-9(12)13-5-8/h3-5,7H,6H2,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPMLKNRFPCVONH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN(C)C(=O)C1=CN=C(C=C1)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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